Cas no 1806473-11-9 (Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate
• CAS No: 1806473-11-9
• MF: C₁₄H₁₅F₃O₅
• MW: 320.261115312576
• CID: 4959499
• Update Time: 2025-10-19

Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C14H15F3O5/c1-3-21-13(19)11-8-10(22-14(15,16)17)6-4-9(11)5-7-12(18)20-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： MPAHNQMWRBTYFC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 383
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate

Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806473-11-9): An Overview

Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806473-11-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzoates and features a trifluoromethoxy group, which imparts distinct chemical and biological properties.

The molecular formula of Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate is C₁₄H₁₅F₃O₅, and its molecular weight is approximately 306.26 g/mol. The presence of the trifluoromethoxy group (CF₃O-) is particularly noteworthy, as it significantly influences the compound's solubility, stability, and reactivity. This group is known for its electron-withdrawing properties, which can modulate the electronic environment of the molecule and affect its interactions with biological targets.

In the context of pharmaceutical research, Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in inflammatory pathways, suggesting its potential use in treating inflammatory diseases.

The synthetic route for Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate involves several well-defined steps, including the formation of the trifluoromethoxy group through nucleophilic substitution reactions and the subsequent coupling with the benzoate moiety. The efficiency and scalability of these synthetic methods have been optimized to ensure high yields and purity, making it feasible for large-scale production.

In addition to its pharmaceutical applications, Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate has also been investigated for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as those used in organic electronics and photovoltaic devices. Research in this area has shown that compounds with trifluoromethoxy groups can enhance charge transport properties and improve device performance.

The safety profile of Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at relevant concentrations, making it suitable for further development and application. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in both laboratory and industrial settings.

In conclusion, Ethyl 2-(3-methoxy-3-oxopropyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806473-11-9) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure, particularly the presence of the trifluoromethoxy group, endows it with valuable properties that warrant further exploration and development. As research continues to advance, this compound is likely to play an increasingly important role in various scientific and industrial fields.